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Compound of Interest

Compound Name: Trifluoperazine N-glucuronide-d3

Cat. No.: B12409837 Get Quote

An In-depth Technical Guide to Trifluoperazine
N-glucuronide-d3
This technical guide provides a comprehensive overview of the physical and chemical

properties, metabolic pathways, and analytical methodologies related to Trifluoperazine N-
glucuronide-d3. This document is intended for researchers, scientists, and drug development

professionals engaged in pharmacokinetic studies, drug metabolism research, and therapeutic

drug monitoring.

Introduction
Trifluoperazine N-glucuronide-d3 is the deuterium-labeled form of Trifluoperazine N-

glucuronide, a major metabolite of the antipsychotic drug Trifluoperazine.[1][2] Due to its

isotopic labeling, it serves as an excellent internal standard for quantitative bioanalytical

assays, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS)

methods.[3] The presence of deuterium atoms provides a distinct mass difference, allowing for

precise differentiation from the endogenous, non-labeled metabolite, thereby ensuring high

accuracy and precision in pharmacokinetic and metabolic studies.[3][4]

Physical and Chemical Properties
Trifluoperazine N-glucuronide-d3 is a yellow solid.[5] While specific quantitative data for

some physical properties like melting and boiling points are not readily available in the public
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domain, the following tables summarize the known chemical and physical characteristics.

Table 1: Chemical Identification

Property Value Source

IUPAC Name

(2S,3S,4S,5R,6R)-3,4,5-

trihydroxy-6-(1-(methyl-d3)-4-

(3-(2-(trifluoromethyl)-10H-

phenothiazin-10-

yl)propyl)piperazin-1-ium-1-

yl)tetrahydro-2H-pyran-2-

carboxylate

[3]

Synonyms
TFP N-Glucuronide-d3,

UGT1A4-d3
[1][4]

CAS Number 165602-90-4 (unlabeled) [5]

Molecular Formula C₂₇H₂₉D₃F₃N₃O₆S [5]

Molecular Weight 586.64 g/mol [4][5]

Table 2: Physical Properties

Property Value Source

Physical Form Yellow Solid [5]

Solubility
Soluble in Methanol and Water

(for non-deuterated form)
[1]

Storage Temperature -20°C [1][4]

Stability ≥ 3 years at -20°C [4]

Experimental Protocols
Metabolic Synthesis: N-Glucuronidation
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Trifluoperazine N-glucuronide is formed in the liver through a phase II metabolic reaction

catalyzed by the enzyme UDP-glucuronosyltransferase 1A4 (UGT1A4).[1][2][6] This enzyme

facilitates the conjugation of a glucuronic acid moiety from the cofactor uridine diphosphate

glucuronic acid (UDPGA) to the tertiary amine on the piperazine ring of trifluoperazine.

A typical in vitro experimental setup to produce Trifluoperazine N-glucuronide would involve:

Incubation Mixture: A buffered solution (e.g., phosphate buffer, pH 7.4) containing human

liver microsomes (as a source of UGT1A4), the substrate trifluoperazine, and the cofactor

UDPGA.

Reaction Conditions: Incubation at 37°C for a specified period.

Reaction Termination: The reaction is typically stopped by adding a cold organic solvent,

such as acetonitrile or methanol, which also serves to precipitate proteins.

Analysis: The formation of the glucuronide metabolite can be monitored and quantified using

LC-MS/MS.

For the synthesis of the deuterated form, Trifluoperazine-d3 would be used as the substrate.

Bioanalytical Quantification using LC-MS/MS
Trifluoperazine N-glucuronide-d3 is primarily used as an internal standard for the

quantification of Trifluoperazine N-glucuronide in biological matrices like plasma or urine. A

general LC-MS/MS protocol would include the following steps:

Sample Preparation:

A known amount of Trifluoperazine N-glucuronide-d3 (internal standard) is spiked into

the biological sample.

Protein precipitation is performed by adding a solvent like acetonitrile.

The sample is centrifuged, and the supernatant is collected and evaporated.

The residue is reconstituted in the mobile phase for injection into the LC-MS/MS system.
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Liquid Chromatography (LC):

A C18 reverse-phase column is commonly used for separation.

A gradient elution with a mobile phase consisting of an aqueous component (e.g.,

ammonium formate buffer) and an organic component (e.g., acetonitrile or methanol) is

employed.

Tandem Mass Spectrometry (MS/MS):

The mass spectrometer is operated in positive electrospray ionization (ESI) mode.

Multiple Reaction Monitoring (MRM) is used to detect specific precursor-to-product ion

transitions for both the analyte (Trifluoperazine N-glucuronide) and the internal standard

(Trifluoperazine N-glucuronide-d3).

The ratio of the peak area of the analyte to the peak area of the internal standard is used

to construct a calibration curve and quantify the analyte in unknown samples.

Metabolic and Signaling Pathways
Metabolic Pathway: N-Glucuronidation of Trifluoperazine
The N-glucuronidation of trifluoperazine is a key metabolic pathway for its detoxification and

elimination. The following diagram illustrates this process.
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Metabolic pathway of Trifluoperazine to its N-glucuronide metabolite.
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Signaling Pathway of the Parent Compound:
Trifluoperazine
Trifluoperazine primarily exerts its antipsychotic effects by acting as an antagonist at dopamine

D2 receptors in the mesolimbic and mesocortical pathways of the brain.[7] By blocking these

receptors, it modulates dopamine signaling, which is often hyperactive in psychotic disorders.
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Mechanism of action of Trifluoperazine at the dopamine D2 receptor.

Conclusion
Trifluoperazine N-glucuronide-d3 is an indispensable tool in modern bioanalytical research,

enabling the precise quantification of its non-labeled counterpart. This guide has provided a

summary of its known physical and chemical properties, outlined the methodologies for its
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enzymatic synthesis and analytical application, and illustrated its metabolic origin and the

pharmacological action of its parent compound. Further research to elucidate more specific

physical constants and to develop detailed synthetic protocols would be of great value to the

scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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